Momc acid
Momc acid
Brand Name:
Vulcanchem
CAS No.:
117678-63-4
VCID:
VC20864645
InChI:
InChI=1S/C19H32O6/c1-3-13(2)19(24)25-12-15-7-5-4-6-14(15)8-9-16(20)10-17(21)11-18(22)23/h13-15,17,21H,3-12H2,1-2H3,(H,22,23)/t13-,14+,15+,17+/m0/s1
SMILES:
CCC(C)C(=O)OCC1CCCCC1CCC(=O)CC(CC(=O)O)O
Molecular Formula:
C19H32O6
Molecular Weight:
356.5 g/mol
Momc acid
CAS No.: 117678-63-4
Cat. No.: VC20864645
Molecular Formula: C19H32O6
Molecular Weight: 356.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117678-63-4 |
|---|---|
| Molecular Formula | C19H32O6 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | (3R)-3-hydroxy-7-[(1R,2S)-2-[[(2S)-2-methylbutanoyl]oxymethyl]cyclohexyl]-5-oxoheptanoic acid |
| Standard InChI | InChI=1S/C19H32O6/c1-3-13(2)19(24)25-12-15-7-5-4-6-14(15)8-9-16(20)10-17(21)11-18(22)23/h13-15,17,21H,3-12H2,1-2H3,(H,22,23)/t13-,14+,15+,17+/m0/s1 |
| Standard InChI Key | AYDQTMUTROEPAE-KLZNWCGWSA-N |
| Isomeric SMILES | CC[C@H](C)C(=O)OC[C@H]1CCCC[C@@H]1CCC(=O)C[C@H](CC(=O)O)O |
| SMILES | CCC(C)C(=O)OCC1CCCCC1CCC(=O)CC(CC(=O)O)O |
| Canonical SMILES | CCC(C)C(=O)OCC1CCCCC1CCC(=O)CC(CC(=O)O)O |
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